![molecular formula C12H22BrNO2 B6198603 tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate CAS No. 2703774-43-8](/img/no-structure.png)
tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate
Overview
Description
Tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate (TBEC) is an organic compound with a wide range of applications in the scientific research field. It is a versatile compound that can be used in a variety of experiments, ranging from biochemical and physiological studies to the synthesis of other compounds. TBEC is relatively simple to synthesize and has a wide range of advantages for researchers. In
Scientific Research Applications
Tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis, as a catalyst in catalytic reactions, and as a ligand in coordination chemistry. It can also be used to study the biological activity of compounds, as it has been shown to bind to certain proteins and enzymes. This compound has also been used to study the effects of drugs on the body, as it can be used to study the pharmacokinetics of drugs.
Mechanism of Action
The mechanism of action of tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate is not yet fully understood. However, it is believed that it binds to certain proteins and enzymes, which affects the activity of the proteins and enzymes. This binding can be used to study the effects of drugs on the body, as it can be used to study the pharmacokinetics of drugs.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to bind to certain proteins and enzymes, which can affect the activity of the proteins and enzymes. It has also been shown to have an inhibitory effect on certain enzymes, which can lead to changes in the metabolism of certain compounds. Additionally, this compound has been shown to have an effect on the metabolism of certain hormones, which can lead to changes in the body's response to certain stimuli.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate has a wide range of advantages for laboratory experiments. It is relatively simple to synthesize and can be used in a variety of experiments. Additionally, it has a wide range of applications in scientific research and can be used to study the biological activity of compounds. However, there are some limitations to using this compound in laboratory experiments. It can be difficult to obtain pure this compound, as it is relatively volatile and can be difficult to store. Additionally, this compound can be toxic and should be handled with care.
Future Directions
The potential future directions of tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate are numerous. It can be used to further study the biochemical and physiological effects of this compound, as well as its mechanism of action. Additionally, it can be used to study the pharmacokinetics of drugs and the effects of drugs on the body. Furthermore, this compound can be used to synthesize other compounds, which can be used for a variety of applications. Finally, this compound can be used as a reagent in organic synthesis, as a catalyst in catalytic reactions, and as a ligand in coordination chemistry.
Synthesis Methods
Tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate can be synthesized by a two-step reaction. The first step involves the reaction of tert-butyl alcohol and 1,2-dibromoethane in the presence of a base such as potassium carbonate. This reaction yields a tert-butyl bromoethylcyclobutylmethylcarbamate. The second step involves the reaction of this compound with sodium hydroxide, which yields the desired product, this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{[1-(2-bromoethyl)cyclobutyl]methyl}carbamate involves the reaction of tert-butyl carbamate with 1-(2-bromoethyl)cyclobutane-1-carboxylic acid, followed by reduction of the resulting intermediate with lithium aluminum hydride.", "Starting Materials": [ "tert-butyl carbamate", "1-(2-bromoethyl)cyclobutane-1-carboxylic acid", "lithium aluminum hydride" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in dry dichloromethane.", "Step 2: Add 1-(2-bromoethyl)cyclobutane-1-carboxylic acid to the reaction mixture and stir at room temperature for several hours.", "Step 3: Remove the solvent under reduced pressure and purify the resulting intermediate by column chromatography.", "Step 4: Dissolve the purified intermediate in dry ether and add lithium aluminum hydride slowly with stirring.", "Step 5: Stir the reaction mixture at room temperature for several hours and then quench the reaction with water.", "Step 6: Extract the organic layer with dichloromethane and dry over anhydrous sodium sulfate.", "Step 7: Remove the solvent under reduced pressure and purify the product by column chromatography." ] } | |
| 2703774-43-8 | |
Molecular Formula |
C12H22BrNO2 |
Molecular Weight |
292.2 |
Purity |
95 |
Origin of Product |
United States |
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